![molecular formula C24H22N2O4 B251649 N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide](/img/structure/B251649.png)
N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide
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Overview
Description
N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide, also known as DMDBO, is a fluorescent compound that has gained attention in scientific research due to its unique properties. DMDBO is a benzoxazole derivative that has been synthesized through various methods and has been used for multiple applications in scientific research.
Mechanism of Action
The mechanism of action of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide involves the interaction of the compound with various biological molecules. This compound is able to bind to proteins and nucleic acids through hydrogen bonding and π-π interactions. The compound also interacts with lipids through hydrophobic interactions. These interactions result in changes in the fluorescence properties of this compound, which can be used to detect the presence of these biological molecules.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects. The compound is not toxic to cells and does not affect cellular functions. This compound has been used in various in vitro and in vivo experiments without any adverse effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide in lab experiments include its high sensitivity and selectivity for detecting biological molecules. The compound is also easy to synthesize and can be used in a variety of experimental conditions. However, the limitations of using this compound include its limited solubility in aqueous solutions and its potential for photobleaching.
Future Directions
There are several future directions for the use of N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide in scientific research. One direction is the development of new synthesis methods that can improve the yield and purity of this compound. Another direction is the exploration of new applications for this compound, such as its use in drug discovery and development. Additionally, the use of this compound in in vivo imaging and diagnostics is an area of active research.
Synthesis Methods
N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with 2-aminophenol to form 2-(3,4-dimethoxyphenyl)-1,3-benzoxazole. This intermediate compound is then reacted with 3,4-dimethylbenzoyl chloride to form this compound. The synthesis of this compound can also be achieved through other methods, such as the reaction of 2-aminophenol with 3,4-dimethylbenzoyl chloride followed by cyclization.
Scientific Research Applications
N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide has been widely used in scientific research due to its fluorescent properties. It has been used as a fluorescent probe to detect various biological molecules, such as proteins, nucleic acids, and lipids. This compound has also been used as a sensor for detecting metal ions and as a marker for cellular imaging.
Properties
Molecular Formula |
C24H22N2O4 |
---|---|
Molecular Weight |
402.4 g/mol |
IUPAC Name |
N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-3,4-dimethoxybenzamide |
InChI |
InChI=1S/C24H22N2O4/c1-14-5-6-17(11-15(14)2)24-26-19-13-18(8-10-20(19)30-24)25-23(27)16-7-9-21(28-3)22(12-16)29-4/h5-13H,1-4H3,(H,25,27) |
InChI Key |
UHOITXDXRHIKBP-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=C(C=C4)OC)OC)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=C(C=C4)OC)OC)C |
Origin of Product |
United States |
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